Cas no 2137506-79-5 (8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl-)

• Product Name: 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl-
• CAS No: 2137506-79-5
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 5297194
• Update Time: 2025-07-16

8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl-

• Inchi： 1S/C10H20N2S/c1-2-12-6-3-9(11)10(12)4-7-13-8-5-10/h9H,2-8,11H2,1H3
• InChI Key： IZBRBJOWBKCSRV-UHFFFAOYSA-N
• SMILES： N1(CC)C2(CCSCC2)C(N)CC1

Additional information on 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl-

8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- (CAS No. 2137506-79-5): A Comprehensive Overview

8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- (CAS No. 2137506-79-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and thioether moiety, holds potential for various therapeutic applications. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- (CAS No. 2137506-79-5) is defined by its spirocyclic framework, which consists of a thiophene ring fused to an azaspirocycle. The presence of the thioether group and the ethyl substituent on the nitrogen atom imparts unique physical and chemical properties to this compound. It is a colorless solid with a molecular weight of approximately 203.3 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and drug delivery systems.

Synthesis Methods

The synthesis of 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of a suitable thiophene derivative with an aziridine or azetidine precursor, followed by ring-opening and cyclization steps to form the spirocyclic structure. Another method involves the use of transition-metal-catalyzed coupling reactions to construct the spirocyclic framework efficiently. These synthetic routes are highly versatile and can be tailored to produce derivatives with varying substituents, thereby expanding the scope of potential applications.

Biological Activities

The biological activities of 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- have been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, it has demonstrated significant neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In vitro studies have revealed that 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- can modulate various signaling pathways involved in inflammation and neuroprotection. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in the regulation of inflammatory responses. Furthermore, it can upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress and promoting cellular survival.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- is currently being explored through various clinical trials. Preliminary results from phase I trials have demonstrated its safety and tolerability in human subjects at various dose levels. Phase II trials are underway to evaluate its efficacy in treating specific conditions such as chronic pain and neurodegenerative disorders.

In addition to its direct therapeutic applications, 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl- is also being investigated as a lead compound for drug discovery efforts aimed at developing more potent and selective analogs with improved pharmacokinetic properties. These efforts involve structure-based drug design approaches and high-throughput screening techniques to identify novel derivatives with enhanced biological activities.

Current Research Trends

The field of medicinal chemistry is rapidly evolving, and recent advancements have shed new light on the potential applications of compounds like 8-Thia-1-azaspiro[4.5]decan-4-amine, 1-ethyl-. One area of active research is the development of prodrugs that can enhance the bioavailability and target specificity of this compound. Prodrug strategies involve modifying the chemical structure to improve pharmacokinetic properties while maintaining or enhancing therapeutic efficacy.

Another emerging trend is the use of nanotechnology to deliver compounds like 8-Thia-1-azaspiro[4.5]decan-4-amines. Nanoparticle-based delivery systems can protect these compounds from degradation in the bloodstream and facilitate their targeted delivery to specific tissues or cells, thereby reducing systemic side effects and improving therapeutic outcomes.

Conclusion

In conclusion, 8-Thia-1-azaspiro[4.5]decan-4-amines, particularly those with an ethyl substituent (CAS No. 2137506–79–5), represent a promising class of compounds with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into their mechanisms of action and optimize their properties for clinical applications. As our understanding of these compounds deepens, they are likely to play an increasingly important role in the development of novel treatments for a wide range of diseases.